3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(4-propan-2-ylphenyl)pyrazolidine-4-carboxamide
• InChI: InChI=1S/C21H28N4O3S/c1-13(2)16-7-11-17(12-8-16)22-20(26)19-15(4)23-24-21(19)29(27,28)25-18-9-5-14(3)6-10-18/h5-13,15,19,21,23-25H,1-4H3,(H,22,26)
• InChI Key: FWQKBQZECPZZBF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(NN1)S(=O)(=O)NC2=CC=C(C=C2)C)C(=O)NC3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H28N4O3S
• Molecular Weight: 416.5 g/mol

Description

3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.51. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activities : A study by Mert et al. (2014) involved the synthesis of pyrazole-sulfonamide derivatives, including structures related to 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-[4-(propan-2-yl)phenyl]-1H-pyrazole-4-carboxamide. These compounds were tested for antiproliferative activities against HeLa and C6 cell lines. Some compounds demonstrated broad-spectrum antitumor activity comparable to commonly used anticancer drugs like 5-fluorouracil and cisplatin, particularly showing selectivity against rat brain tumor cells (C6) (Mert et al., 2014).

Antifungal Activity : Du et al. (2015) synthesized novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, displaying moderate to excellent antifungal activities against several phytopathogenic fungi. This study highlights the potential of pyrazole derivatives in developing new antifungal agents (Du et al., 2015).

Carbonic Anhydrase Inhibition : Research by Mert et al. (2015) on pyrazole-3,4-dicarboxamide derivatives bearing sulfonamide moieties revealed significant inhibitory effects on human carbonic anhydrase isoenzymes, with certain compounds demonstrating high inhibitory potency. This suggests potential applications in treating conditions related to dysregulated carbonic anhydrase activity (Mert et al., 2015).

Antimicrobial Applications : A study conducted by Darwish et al. (2014) focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, demonstrating promising antimicrobial activities. This research underlines the versatility of pyrazole derivatives in developing novel antimicrobial agents (Darwish et al., 2014).